[2-[(9R,10S,11S,13S,17R)-9,11-Dichloro-17-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

• CAS No.: 79-61-8
• Product Name: [2-[(9R,10S,11S,13S,17R)-9,11-Dichloro-17-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Molecular Formula: C23H28Cl2O5
• Molecular Weight: 455.4 g/mol
• IUPAC Name: [2-(9,11-dichloro-17-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
• Standard InChI: InChI=1S/C23H28Cl2O5/c1-13(26)30-12-19(28)22(29)9-7-16-17-5-4-14-10-15(27)6-8-20(14,2)23(17,25)18(24)11-21(16,22)3/h6,8,10,16-18,29H,4-5,7,9,11-12H2,1-3H3
• Standard InChIKey: YNNURTVKPVJVEI-GSLJADNHSA-N
• Isomeric SMILES: CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)Cl)Cl)C)O
• SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)O
• Canonical SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)Cl)C)O
• Appearance: Solid powder
• Description: Dichlorisone acetate is a Glucocorticoid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 9 alpha,11 beta-dichloroprednisolone-21-acetate; Dermaren; dichlorisone acetate; dichlorisone-21-acetate; Dicloderm forte
• Reference: 1: Luo Y, Uboh CE, Soma LR, Guan FY, Rudy JA, Tsang DS. Simultaneous analysis of twenty-one glucocorticoids in equine plasma by liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2005;19(10):1245-56. PubMed PMID: 15838928.; 2: JEANDIDIER P. [DICHLORISONE ACETATE (VISODERM) IN LOCAL DERMATOLOGIC THERAPHY]. Ann Med Nancy. 1964 Aug-Sep;3:1062-5. French. PubMed PMID: 14229556.; 3: WEREIDE K. [Plastic covering for corticosteroid salves in psoriasis. Therapeutic trials with fluocinolone acetonide, triamcinolone acetonide and dichlorisone acetate]. Tidsskr Nor Laegeforen. 1963 Jun 15;83:1034-7. Norwegian. PubMed PMID: 13999986.
• PubChem Compound: 5219692
• Last Modified: Nov 11 2021